Cas no 1209680-95-4 (4-Bromo-3-chloro-7,8-difluoroquinoline)

• Product Name: 4-Bromo-3-chloro-7,8-difluoroquinoline
• CAS No: 1209680-95-4
• MF: C₉H₃BrClF₂N
• MW: 278.480627298355
• CID: 2854138
• PubChem ID: 45925804
• Update Time: 2024-02-28

4-Bromo-3-chloro-7,8-difluoroquinoline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-chloro-7,8-difluoroquinoline
• Quinoline, 4-bromo-3-chloro-7,8-difluoro-

• Inchi： 1S/C9H3BrClF2N/c10-7-4-1-2-6(12)8(13)9(4)14-3-5(7)11/h1-3H
• InChI Key： UJJLFUPOEXKZML-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(F)C=2F)C(Br)=C(Cl)C=1

Computed Properties

• Exact Mass: 276.91055g/mol
• Monoisotopic Mass: 276.91055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines